1-(4-benzylpiperazin-1-yl)-3-(3,4-dimethylphenoxy)propan-2-ol Dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(3,4-dimethylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C22H30N2O2.2ClH/c1-18-8-9-22(14-19(18)2)26-17-21(25)16-24-12-10-23(11-13-24)15-20-6-4-3-5-7-20;;/h3-9,14,21,25H,10-13,15-17H2,1-2H3;2*1H
• InChI Key: XTFXUIQSAGGZQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(CN2CCN(CC2)CC3=CC=CC=C3)O)C.Cl.Cl
• Molecular Formula: C22H32Cl2N2O2
• Molecular Weight: 427.4 g/mol

Description

1-(4-benzylpiperazin-1-yl)-3-(3,4-dimethylphenoxy)propan-2-ol dihydrochloride, also known as BRL-15572, is a potent and selective antagonist of the dopamine D3 receptor. It was first synthesized in 2001 by researchers at GlaxoSmithKline, and has since been the subject of numerous scientific studies investigating its potential therapeutic applications.

Scientific Research Applications

Structural Analysis and Binding Mechanisms

The scientific research applications of 1-(4-Benzylpiperazin-1-yl)-3-(3,4-dimethylphenoxy)propan-2-ol Dihydrochloride involve its structural analysis and binding mechanisms with biological receptors. Studies have demonstrated its bioactivity against specific adrenoceptors, indicating its potential in drug design for selective antagonists. The compound belongs to a class of arylpiperazine derivatives, with its absolute configuration determined through single crystal X-ray diffraction analysis. Molecular docking has further elucidated its binding mode with α1A-adrenoceptor, providing a foundation for designing highly selective antagonists with chirality (W. Xu et al., 2016).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of related compounds, such as 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-propoxybenzoates and their hydrochloride salts, have been investigated for potential antihypertensive agents. The structural modifications and protonation states of nitrogen atoms in the piperazine ring have been determined using solid-state analytical techniques. These studies aim to explore the dual antihypertensive activity of such compounds, highlighting the importance of structural analysis in drug development (Pavlína Marvanová et al., 2016).

Potential Nootropic Agents

Research has also focused on the synthesis of 1,4-disubstituted 2-oxopyrrolidines and related compounds as potential nootropic agents. These studies involve the transformation of aminomethyl-1-benzyl-2-oxopyrrolidine into various carboxamides, exploring their nootropic activity. The synthesis processes and pharmacological testing of these compounds contribute to the understanding of their therapeutic potential (V. Valenta et al., 1994).

Hypotensive Activity with Peripheral and Central Actions

A series of 1-[1-(3,4-dimethoxy-1H-2-benzopyran-1-yl)alkyl]-4-arylpiperazines displaying hypotensive activity in rats has been investigated. These compounds decrease sympathetic nerve activity, suggesting a central mechanism of action alongside alpha-adrenergic antagonism. Such findings are significant for the development of hypotensive drugs with dual modes of action (J. Mccall et al., 1982).